5-Chloro-6-isopropyl-2-methylpyrimidin-4-amine

• Molecular Formula: C8H12ClN3
• Molecular Weight: 185.65 g/mol
• IUPAC Name: 5-chloro-2-methyl-6-propan-2-ylpyrimidin-4-amine
• InChI: InChI=1S/C8H12ClN3/c1-4(2)7-6(9)8(10)12-5(3)11-7/h4H,1-3H3,(H2,10,11,12)
• InChI Key: YLYUAPVLVDUTDP-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=C(C(=N1)N)Cl)C(C)C

Description

5-Chloro-6-isopropyl-2-methylpyrimidin-4-amine: is a pyrimidine derivative, a class of compounds known for their wide range of applications in medicinal chemistry and agrochemicals. Pyrimidines are heterocyclic aromatic organic compounds similar to pyridines and are found in many biologically active molecules, including nucleotides.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 5-Chloro-6-isopropyl-2-methylpyrimidin-4-amine typically involves the cyclocondensation of appropriate precursors. One common method is the reaction of 5-chloro-2,4,6-trifluoropyrimidine with nitrogen-centered nucleophiles . The reaction is carried out in acetonitrile at 0°C in the presence of DIPEA (N,N-Diisopropylethylamine) as a hydrogen fluoride scavenger .

Industrial Production Methods: Industrial production methods for this compound are not widely documented. large-scale synthesis would likely involve similar reaction conditions with optimizations for yield and purity, including the use of continuous flow reactors and automated synthesis platforms.

Chemical Reactions Analysis

Types of Reactions: 5-Chloro-6-isopropyl-2-methylpyrimidin-4-amine undergoes various chemical reactions, including:

Nucleophilic Substitution: The chlorine atom at the 5-position can be replaced by other nucleophiles.

Oxidation and Reduction: The compound can undergo oxidation and reduction reactions, although specific conditions and reagents are less documented.

Common Reagents and Conditions:

Nucleophilic Substitution: Common reagents include primary and secondary amines, which react in solvents like acetonitrile with bases such as DIPEA.

Oxidation and Reduction:

Major Products:

Substitution Products: Depending on the nucleophile used, various substituted pyrimidine derivatives can be formed.

Scientific Research Applications

Chemistry: 5-Chloro-6-isopropyl-2-methylpyrimidin-4-amine is used as a building block in the synthesis of more complex pyrimidine derivatives, which are valuable in medicinal chemistry .

Biology and Medicine: Pyrimidine derivatives, including this compound, are studied for their potential biological activities, such as antimicrobial, anticancer, and anti-inflammatory properties .

Industry: In the agrochemical industry, pyrimidine derivatives are used in the development of herbicides and pesticides .

Mechanism of Action

pyrimidine derivatives generally exert their effects by interacting with various molecular targets, including enzymes and receptors involved in DNA synthesis and cell division .

Comparison with Similar Compounds

• 5-Chloro-2,4,6-trifluoropyrimidine
• 6-Isopropyl-2-methylpyrimidine

Comparison: 5-Chloro-6-isopropyl-2-methylpyrimidin-4-amine is unique due to its specific substitution pattern, which can influence its reactivity and biological activity compared to other pyrimidine derivatives .